Cas no 2137937-08-5 (2,2-Difluoro-3-pyrazol-1-ylpropanehydrazide)

• Product Name: 2,2-Difluoro-3-pyrazol-1-ylpropanehydrazide
• CAS No: 2137937-08-5
• MF: C₆H₈F₂N₄O
• MW: 190.150727272034
• CID: 5299008
• Update Time: 2025-06-25

2,2-Difluoro-3-pyrazol-1-ylpropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1H-pyrazol-1-yl)propanehydrazide
• 2,2-Difluoro-3-pyrazol-1-ylpropanehydrazide
• 1H-Pyrazole-1-propanoic acid, α,α-difluoro-, hydrazide

• Inchi： 1S/C6H8F2N4O/c7-6(8,5(13)11-9)4-12-3-1-2-10-12/h1-3H,4,9H2,(H,11,13)
• InChI Key： OHNPNUGMRPBIBG-UHFFFAOYSA-N
• SMILES： FC(C(NN)=O)(CN1C=CC=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• XLogP3: -0.6
• Topological Polar Surface Area: 72.9

Additional information on 2,2-Difluoro-3-pyrazol-1-ylpropanehydrazide

Comprehensive Overview of 2,2-Difluoro-3-pyrazol-1-ylpropanehydrazide (CAS No. 2137937-08-5)

2,2-Difluoro-3-pyrazol-1-ylpropanehydrazide (CAS No. 2137937-08-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a pyrazole ring linked to a difluoropropanehydrazide moiety, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate molecular interactions.

In recent years, the demand for fluorinated compounds like 2,2-Difluoro-3-pyrazol-1-ylpropanehydrazide has surged, driven by their enhanced stability and bioavailability. This aligns with the growing trend of green chemistry, where scientists seek eco-friendly alternatives to traditional reagents. The compound’s difluoro group is a key focus, as fluorination often improves metabolic resistance and binding affinity—a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

From a synthetic perspective, CAS No. 2137937-08-5 serves as a versatile intermediate. Its hydrazide functionality allows for condensation reactions, enabling the formation of heterocycles such as triazoles and tetrazoles. These scaffolds are prevalent in FDA-approved drugs, addressing current search trends like "anti-inflammatory agents" and "kinase inhibitors." Laboratories optimizing high-throughput screening protocols frequently explore this compound’s reactivity to accelerate lead compound identification.

The compound’s nomenclature, 2,2-Difluoro-3-pyrazol-1-ylpropanehydrazide, reflects its IUPAC-standardized structure, a detail often queried in academic databases. Its pyrazol-1-yl segment is particularly noteworthy, as pyrazole derivatives are widely studied for their antimicrobial and anticancer properties. This connection to trending health concerns (e.g., antibiotic resistance) enhances its relevance in both literature and commercial catalogs.

Analytical characterization of 2137937-08-5 typically involves NMR spectroscopy and mass spectrometry, techniques frequently searched by synthetic chemists. The compound’s purity profile is critical for applications in preclinical studies, where impurities can skew pharmacological data—a recurring discussion point in QA/QC communities.

In material science, the difluoropropane backbone of this hydrazide derivative offers potential in designing liquid crystals or polymeric coatings. Such applications resonate with industries exploring sustainable materials, a trending sector fueled by environmental regulations. Patent filings referencing CAS 2137937-08-5 highlight its utility in creating heat-resistant polymers, aligning with searches for "advanced material additives."

To summarize, 2,2-Difluoro-3-pyrazol-1-ylpropanehydrazide exemplifies the intersection of innovation and practicality. Its multifaceted roles—from pharmaceutical intermediates to material precursors—make it a compound of enduring interest. As AI-assisted molecular modeling evolves, compounds like this will likely feature prominently in virtual screening libraries, answering the demand for "next-generation therapeutics" and "smart materials."